Cas no 2668314-60-9 (Methyl 7(E)-nonadecenoate)

• Product Name: Methyl 7(E)-nonadecenoate
• CAS No: 2668314-60-9
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 5146134
• Update Time: 2025-05-19

Methyl 7(E)-nonadecenoate Chemical and Physical Properties

Names and Identifiers

• 7-Nonadecenoic acid, methyl ester, (7E)-
• (E)-Nonadec-7-enoic acid methyl ester
• Methyl 7(E)-nonadecenoate

• Inchi： 1S/C20H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-2/h13-14H,3-12,15-19H2,1-2H3/b14-13+
• InChI Key： WGBWLCDJBKYJRR-BUHFOSPRSA-N
• SMILES： C(OC)(=O)CCCCC/C=C/CCCCCCCCCCC

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±21.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 7(E)-nonadecenoate

Methyl 7(E)-nonadecenoate (CAS No. 2668314-60-9): A Comprehensive Overview in Chemical and Pharmaceutical Research

Methyl 7(E)-nonadecenoate, a compound with the chemical identifier CAS No. 2668314-60-9, has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its long hydrocarbon chain and double bond at the seventh carbon position, presents a fascinating subject for study in various scientific disciplines.

The molecular structure of Methyl 7(E)-nonadecenoate consists of a nonadecene backbone with a methyl ester group at one end. This configuration makes it an intriguing candidate for applications in lipid chemistry, bioactive molecule synthesis, and material science. The presence of the double bond at the seventh carbon introduces a degree of unsaturation that can be exploited for various chemical reactions, including hydrogenation, oxidation, and polymerization.

In recent years, researchers have been exploring the potential of Methyl 7(E)-nonadecenoate in the development of novel pharmaceuticals and agrochemicals. Its long hydrocarbon chain suggests applications in formulating lipid-based drug delivery systems, where it could enhance the stability and bioavailability of active compounds. Additionally, the compound's ability to interact with biological membranes has led to studies on its role in modulating membrane fluidity and permeability.

One of the most promising areas of research involving Methyl 7(E)-nonadecenoate is its application as a precursor in synthesizing bioactive lipids. These lipids have shown potential in treating various diseases, including inflammatory disorders and cancer. The double bond in its structure allows for modifications that can tailor its biological activity, making it a versatile tool for drug discovery.

The chemical properties of Methyl 7(E)-nonadecenoate also make it suitable for use in material science. Researchers have investigated its potential as a monomer in polymer synthesis, where it could contribute to the development of new materials with enhanced mechanical properties and biodegradability. These advancements could have significant implications for industries ranging from packaging to medical devices.

Furthermore, the compound's stability under various environmental conditions has made it a candidate for use in industrial applications. Its resistance to degradation suggests that it could be used in formulations requiring long-term stability, such as lubricants or coatings. This characteristic is particularly valuable in environments where exposure to harsh conditions is common.

Recent studies have also highlighted the role of Methyl 7(E)-nonadecenoate in environmental science. Its biodegradability and low toxicity profile make it an attractive alternative to traditional chemicals that may pose environmental risks. Researchers are exploring its use in developing eco-friendly products that minimize ecological impact while maintaining high performance.

The synthesis of Methyl 7(E)-nonadecenoate has been optimized through various chemical pathways, including catalytic hydrogenation and enzymatic reactions. These methods have improved yield and purity, making it more accessible for research and industrial applications. The efficiency of these synthetic routes underscores the compound's importance as a building block in chemical manufacturing.

In conclusion, Methyl 7(E)-nonadecenoate (CAS No. 2668314-60-9) represents a multifaceted compound with diverse applications across multiple scientific fields. Its unique structural features offer opportunities for innovation in pharmaceuticals, material science, and environmental chemistry. As research continues to uncover new possibilities for this compound, its significance is likely to grow even further.